![molecular formula C12H19Cl2N3O B2603503 N-[(1R*,4R*)-4-Aminocyclohexyl]isonicotinamide dihydrochloride CAS No. 1286273-64-0](/img/structure/B2603503.png)
N-[(1R*,4R*)-4-Aminocyclohexyl]isonicotinamide dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[(1R*,4R*)-4-Aminocyclohexyl]isonicotinamide dihydrochloride” is a chemical compound with the molecular formula C12H18ClN3O . It is a powder at room temperature .
Molecular Structure Analysis
The molecular structure of “N-[(1R*,4R*)-4-Aminocyclohexyl]isonicotinamide dihydrochloride” can be represented by the InChI code:1S/C12H17N3O.2ClH/c13-9-4-6-10(7-5-9)15-12(16)11-3-1-2-8-14-11;;/h1-3,8-10H,4-7,13H2,(H,15,16);2*1H/t10-,11?;;/m1../s1
. This code provides a textual representation of the molecule’s structure, including the positions of the atoms and the connectivity between them. Physical And Chemical Properties Analysis
“N-[(1R*,4R*)-4-Aminocyclohexyl]isonicotinamide dihydrochloride” has a molecular weight of 255.75 . It is a powder at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Co-crystal Formation and Supramolecular Chemistry
N-[(1R*,4R*)-4-Aminocyclohexyl]isonicotinamide dihydrochloride has been instrumental in advancing the understanding of co-crystal formation, showcasing its ability to form complex structures with other compounds. For instance, studies have revealed its involvement in creating co-crystals with carboxylic acids, demonstrating significant stoichiometric variations and phase transitions, which underscores its versatility as a co-crystallizing agent (Lemmerer & Fernandes, 2012). This versatility is further highlighted by its role in forming adducts with phenols, thereby expanding the toolbox of supramolecular synthesis and enabling the engineering of novel crystal architectures (Vishweshwar, Nangia, & Lynch, 2003).
Hydrogen Bonding and Molecular Interaction
The substance also plays a critical role in the study of hydrogen bonding and molecular interaction networks. Research into its properties has facilitated a deeper understanding of hydrogen bond network dimensionality, aiding in the design of materials with specific structural and functional properties (Angeloni & Orpen, 2001). Moreover, its interaction with various pharmaceuticals has been explored, emphasizing its potential in modifying drug properties through co-crystal formation, which could have implications for drug delivery systems and bioavailability (Báthori, Lemmerer, Venter, Bourne, & Caira, 2011).
Synthesis and Characterization
The compound has been subject to various synthesis and characterization studies, contributing to the development of novel synthetic pathways and the exploration of its potential applications in medicinal chemistry and materials science. For example, the synthesis of isonicotinamide derivatives via multicomponent reactions showcases innovative approaches to creating functionally diverse molecules, which could be pivotal in the discovery of new therapeutic agents (Alizadeh, Oskueyan, & Rostamnia, 2007).
Safety and Hazards
The safety information available indicates that “N-[(1R*,4R*)-4-Aminocyclohexyl]isonicotinamide dihydrochloride” may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
IUPAC Name |
N-(4-aminocyclohexyl)pyridine-4-carboxamide;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O.2ClH/c13-10-1-3-11(4-2-10)15-12(16)9-5-7-14-8-6-9;;/h5-8,10-11H,1-4,13H2,(H,15,16);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMLIROGTUPCMLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)NC(=O)C2=CC=NC=C2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(1R*,4R*)-4-Aminocyclohexyl]isonicotinamide dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.